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Compound of Interest

Compound Name: TM-9

Cat. No.: B611403 Get Quote

Product Name: TM-9 Catalog Number: TM-9-XYZ Molecular Formula: C₂₀H₂₅N₅O₅ Molecular

Weight: 415.44 g/mol Purity: >99% (HPLC) Storage: Store at -20°C. Protect from light.

Introduction
TM-9 is a novel, potent, and selective small molecule inducer of apoptosis. It is designed for in

vitro research to study the mechanisms of programmed cell death in cancer cells. TM-9 initiates

the intrinsic apoptotic pathway by promoting the release of cytochrome c from the

mitochondria, leading to the activation of the caspase cascade.[1] These application notes

provide detailed protocols for utilizing TM-9 to induce apoptosis and methods for its quantitative

assessment.

Mechanism of Action
TM-9 selectively permeabilizes the mitochondrial outer membrane, leading to the release of

cytochrome c into the cytosol. Cytosolic cytochrome c binds to Apaf-1, forming the

apoptosome, which then recruits and activates pro-caspase-9.[1] Activated caspase-9

proceeds to cleave and activate effector caspases, primarily caspase-3 and caspase-7.[2][3]

These executioner caspases are responsible for cleaving numerous cellular substrates, such

as Poly (ADP-ribose) polymerase-1 (PARP-1), ultimately leading to the characteristic

morphological and biochemical hallmarks of apoptosis.[2]
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Experimental Workflow for TM-9 Apoptosis Analysis

4. Apoptosis Assessment

1. Cell Culture

2. Treatment with TM-9

3. Incubation
(Time-course)

Cell Viability Assay
(e.g., MTS)

Caspase Activity Assay
(e.g., Caspase-Glo 3/7)

Western Blot
(Cleaved PARP, Caspase-3)

5. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: TM-9 for Inducing Apoptosis in
Cancer Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611403#tm-9-for-inducing-specific-cellular-response]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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